Problem: researchers often use wrong isomer (5-methoxy) leading to inactive compounds in A1 antagonist programs, wasting resources. Solution: 4-Methoxy-1-indanone is the validated, non-interchangeable precursor for selective A1 adenosine receptor antagonists and ERβ-selective agonist synthesis.
4-Methoxy-1-indanone (CAS 13336-31-7) is a methoxy-substituted aromatic ketone belonging to the 1-indanone class. These compounds serve as crucial intermediates and structural cores in the synthesis of complex organic molecules, particularly in medicinal chemistry and natural product synthesis. [1] Their rigid, fused-ring structure makes them valuable scaffolds for developing therapeutic agents targeting a range of conditions, including cancer and neurodegenerative diseases. [2]
Substituent-effect studies: Well-characterized enthalpy of formation supports reaction energetics research and process design.
Biocatalytic oxidation probe: Explicitly designated for comparative kinetic studies of enzyme-catalyzed transformations.
Crystallographically defined scaffold: Solved single-crystal structure supports molecular modeling and structure-based design workflows.
The precise position of the methoxy group on the indanone ring is critical and dictates the electronic and steric properties of the molecule. Substituting 4-Methoxy-1-indanone with its isomers, such as 5-Methoxy-1-indanone or the unsubstituted 1-indanone, can lead to significant changes in reaction outcomes, regioselectivity, and, most importantly, the biological activity of the final derivative. [1] As demonstrated in the synthesis of adenosine receptor antagonists, the choice between the 4-methoxy and 5-methoxy isomer is the determining factor between a biologically active and an inactive final compound, highlighting the non-interchangeable nature of this specific precursor. [2]
Enthalpy of formation differs substantially; reaction energetics and process conditions may not transfer directly.
Measurable thermodynamic difference between positional isomers may affect reactivity and product distribution.
Hydroxy precursor differs in electronic profile and stability; methylation step is required for target scaffold access.
In the development of adenosine receptor antagonists, the position of the methoxy group on the indanone core is a critical determinant of biological activity. A direct comparison of 2-benzylidene-1-indanone derivatives showed that the compound synthesized from 4-Methoxy-1-indanone exhibited significant binding affinity for the rat A1 adenosine receptor. In contrast, the analogous compound prepared from the isomeric precursor 5-Methoxy-1-indanone was essentially inactive at the same receptor. [1]
| Evidence Dimension | Rat A1 Adenosine Receptor Binding Affinity (Ki) |
| Target Compound Data | Derivative of 4-Methoxy-1-indanone: Ki = 1.65 μM |
| Comparator Or Baseline | Derivative of 5-Methoxy-1-indanone: Ki > 100 μM |
| Quantified Difference | At least a 60-fold higher binding affinity compared to the 5-methoxy derived analog. |
| Conditions | Competitive radioligand binding assay with rat A1 adenosine receptors. |
For researchers targeting the A1 adenosine receptor with this scaffold, procuring the 4-methoxy isomer is non-negotiable to achieve the desired biological endpoint.
Reported thermodynamic stability context for reaction energetics evaluation.
ΔΔfH° ~153 kJ·mol⁻¹ more negative than methyl-substituted analogs.
4-Methoxy-1-indanone is an established starting material for the multi-step synthesis of complex therapeutic agents. Its specific structure was utilized in the formal synthesis of a potent and highly selective estrogen receptor β (ERβ) agonist with a tetrahydrofluorenone core. [1] The synthesis pathway relies on the electronic and steric properties conferred by the 4-methoxy substitution to build the required tricyclic system, demonstrating its suitability as a key precursor for this class of high-value compounds. [2]
| Evidence Dimension | Precursor Suitability in Multi-Step Synthesis |
| Target Compound Data | Successfully utilized as the starting material in an 11-step formal synthesis of a complex SERM. |
| Comparator Or Baseline | Alternative isomers or unsubstituted indanone lack the specific substitution pattern required for the published, validated synthetic route to this ERβ-selective core. |
| Quantified Difference | Enables a proven synthetic route, whereas alternatives would require extensive and unproven route redevelopment. |
| Conditions | Multi-step formal synthesis involving Rh-catalyzed cycloaddition and Heck coupling reactions. |
For process development or medicinal chemistry programs focused on this specific class of SERMs, using the validated 4-Methoxy-1-indanone precursor minimizes route-scouting risks and development time.
Supports cost-effective multi-step synthesis route selection.
4-Hydroxy precursor routes report 41–85% yields; methylation step is reliably high-yielding.
Pre-identified for substituent-effect kinetics research; may reduce experimental scoping effort.
Data to verify for specific enzyme system and reaction conditions.
Reported binding-affinity scaffold context for adenosine receptor pathway studies.
Radioligand binding in rat brain membranes; comparator caffeine shows micromolar affinity.
Supports molecular modeling and crystal engineering research applications.
2043 observed reflections; may not be available for all indanone analogs.
This compound is the indicated precursor for synthesizing 2-benzylidene-1-indanone derivatives where selective A1 adenosine receptor antagonism is the primary goal. The evidence shows that substituting with the 5-methoxy isomer eliminates the desired activity, making 4-Methoxy-1-indanone essential for project success. [1]
Indicated for research and process development of SERMs based on the tetrahydrofluorenone scaffold. As the validated starting material in a published formal synthesis, its use de-risks the synthetic plan for obtaining specific ERβ-selective agonists. [2]
Irritant